6-ethyl-4-methyl-N-{5-[2-(4-morpholinyl)ethyl]-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl}-2-quinazolinamine

• IUPAC Name: 6-ethyl-4-methyl-N-[3-(2-morpholin-4-ylethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]quinazolin-2-amine
• InChI: InChI=1S/C20H29N7O/c1-3-16-4-5-18-17(12-16)15(2)23-20(24-18)25-19-21-13-27(14-22-19)7-6-26-8-10-28-11-9-26/h4-5,12H,3,6-11,13-14H2,1-2H3,(H2,21,22,23,24,25)
• InChI Key: VYQQZKCSOGZARV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2C=C1)NC3=NCN(CN3)CCN4CCOCC4)C
• Molecular Formula: C20H29N7O
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinamine derivatives often involves multi-step reactions, including cyclocondensation, nucleophilic substitution, and modification under the action of nucleophilic or basic reagents. Grytsak et al. (2021) described the synthesis of related quinazolin-2-ones through cyclocondensation of aminophenyl-triazine with chloroacetaldehyde or chloral hydrate, followed by reactions with morpholine under various conditions (Grytsak, O.A., Moskalenko, O.S., Voskoboinik, O., & Kovalenko, S.I., 2021).

Molecular Structure Analysis

The molecular structure of quinazolinamines is characterized by the presence of the quinazoline nucleus, which can undergo various substitutions to modify the compound's properties. Studies often utilize spectroscopic methods, such as NMR and X-ray crystallography, to elucidate these structures. For instance, Tien et al. (2020) synthesized a quinazolinone derivative and determined its structure using X-ray diffraction, showcasing the typical methodologies employed in structural analysis of such compounds (Tien, C.N., Tan, Q., Duc, D., Hoang, P., Dang, D.N., Minh, L.T., & Meervelt, L., 2020).

Chemical Reactions and Properties

Quinazolinamines can participate in various chemical reactions, including nucleophilic substitution, cycloaddition, and rearrangement reactions. Their reactivity towards different reagents can lead to a wide range of derivatives with diverse biological activities. For example, Crabb et al. (1999) explored the reactivity of triazoloquinazolinium betaines, demonstrating complex rearrangements and the formation of novel heterocyclic compounds (Crabb, D.L., Mccullough, K.J., Preston, P., Rosair, G., Bishop, B., Wright, S., Clegg, W., & Coles, S., 1999).